Cas no 1342822-91-6 (3-(2-Fluorophenyl)-2-methylpropan-1-ol)

• Product Name: 3-(2-Fluorophenyl)-2-methylpropan-1-ol
• CAS No: 1342822-91-6
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 5525932
• PubChem ID: 64666720
• Update Time: 2025-06-11

3-(2-Fluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluorophenyl)-2-methylpropan-1-ol
• Benzenepropanol, 2-fluoro-β-methyl-

• Inchi： 1S/C10H13FO/c1-8(7-12)6-9-4-2-3-5-10(9)11/h2-5,8,12H,6-7H2,1H3
• InChI Key： WVFZVZHDYYBOTA-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1F)C(C)CO

Experimental Properties

• Density: 1.068±0.06 g/cm3(Predicted)
• Boiling Point: 247.5±15.0 °C(Predicted)
• pka: 14.89±0.10(Predicted)

Additional information on 3-(2-Fluorophenyl)-2-methylpropan-1-ol

3-(2-Fluorophenyl)-2-methylpropan-1-ol (CAS No. 1342822-91-6): An Overview of a Versatile Compound in Modern Chemistry

3-(2-Fluorophenyl)-2-methylpropan-1-ol (CAS No. 1342822-91-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its fluorinated phenyl group and methyl-substituted propanol backbone, which confer it with distinct physical and chemical properties.

The fluorine atom in the phenyl ring plays a crucial role in modulating the compound's reactivity and stability. Fluorine is known for its high electronegativity, which can influence the electronic distribution within the molecule, making it more resistant to certain types of chemical reactions. This property is particularly valuable in the development of pharmaceuticals, where stability and selectivity are paramount.

Recent studies have highlighted the potential of 3-(2-Fluorophenyl)-2-methylpropan-1-ol in the synthesis of novel drugs. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored the use of this compound as an intermediate in the synthesis of antiviral agents. The researchers found that the fluorinated structure enhanced the compound's ability to inhibit viral replication, making it a promising candidate for further development.

In addition to its pharmaceutical applications, 3-(2-Fluorophenyl)-2-methylpropan-1-ol has shown potential in materials science. A 2020 study in the Journal of Materials Chemistry A investigated the use of this compound as a building block for polymer synthesis. The researchers demonstrated that the methyl-substituted propanol group could be effectively incorporated into polymer chains, resulting in materials with improved mechanical properties and thermal stability.

The physical properties of 3-(2-Fluorophenyl)-2-methylpropan-1-ol are also noteworthy. It is a colorless liquid at room temperature with a boiling point of approximately 185°C and a melting point of -50°C. These properties make it suitable for use in various industrial processes where precise temperature control is required.

The synthesis of 3-(2-Fluorophenyl)-2-methylpropan-1-ol typically involves multi-step reactions, including Grignard reactions and reductive amination. A common synthetic route starts with the formation of a Grignard reagent from 2-fluorobromobenzene and magnesium, followed by reaction with formaldehyde to form an intermediate aldehyde. This aldehyde is then reduced to the final alcohol using a reducing agent such as sodium borohydride.

Safety considerations are essential when handling 3-(2-Fluorophenyl)-2-methylpropan-1-ol. While it is not classified as a hazardous material, proper precautions should be taken to avoid skin contact and inhalation. It is recommended to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 3-(2-Fluorophenyl)-2-methylpropan-1-ol (CAS No. 1342822-91-6) is a versatile compound with a wide range of applications in modern chemistry. Its unique chemical structure, characterized by a fluorinated phenyl group and a methyl-substituted propanol backbone, makes it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new possibilities for this compound, its importance in these fields is likely to grow.